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Cat. No.: B1592834 Get Quote

Lithium Tri-sec-butylborohydride: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Lithium Tri-sec-butylborohydride, commercially known as L-Selectride®, is a powerful and

highly stereoselective reducing agent pivotal in modern organic synthesis.[1] Its sterically

hindered nature allows for precise control over the reduction of various functional groups,

making it an indispensable tool in the synthesis of complex molecules, including

pharmaceuticals.[1][2] This guide provides an in-depth overview of the physical and chemical

properties of Lithium Tri-sec-butylborohydride, detailed experimental protocols for its key

applications, and essential safety information.

Physicochemical Properties
Lithium Tri-sec-butylborohydride is an organoboron compound typically supplied as a

solution in tetrahydrofuran (THF).[1] Its key physical and chemical properties are summarized

in the table below.
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Property Value Reference

Chemical Name
Lithium Tri-sec-

butylborohydride
[1]

Synonyms
L-Selectride®, Lithium tri-sec-

butylhydroborate
[3][4]

CAS Number 38721-52-7 [1][2]

Molecular Formula C₁₂H₂₈BLi [1][5]

Molecular Weight 190.10 g/mol [1][4]

Appearance
Colorless to pale yellow liquid

(as a solution in THF)
[2][6]

Solubility

Soluble in dimethoxyethane,

diglyme, and THF; slightly

soluble in diethyl ether.[7] It

reacts violently with water.[1]

[8]

[1][7][8]

Stability

Stable in dry air but is sensitive

to moisture and air, hydrolyzing

in moist air.[2][7] It is typically

handled under an inert

atmosphere (e.g., nitrogen or

argon).[8]

[7][8]

Chemical Reactivity and Applications
The synthetic utility of Lithium Tri-sec-butylborohydride stems from its bulky tri-sec-butyl

groups, which impart high stereoselectivity in its reactions.[2]

Diastereoselective Reduction of Ketones
L-Selectride® is renowned for its ability to reduce cyclic and bicyclic ketones to their

corresponding alcohols with a high degree of stereochemical control.[1] The bulky hydride

reagent preferentially attacks the carbonyl group from the less sterically hindered face, leading
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to the formation of the thermodynamically less stable alcohol isomer.[1] For instance, the

reduction of substituted cyclohexanones with L-Selectride® yields predominantly the axial

alcohol.

The general mechanism for the reduction of a ketone is a two-step process: nucleophilic attack

of the hydride on the carbonyl carbon to form a lithium alkoxide intermediate, followed by an

aqueous workup to yield the alcohol.[1]

Step 1: Hydride Attack

Step 2: Aqueous Workup

R₂C=O

R₂CHOLi + (sec-Bu)₃B
Hydride Transfer

Li[(sec-Bu)₃BH]

R₂CHOLi

R₂CHOH + LiOH
Protonation

H₂O

Click to download full resolution via product page

Mechanism of Ketone Reduction by L-Selectride®

Conjugate Reduction of α,β-Unsaturated Carbonyls
Under specific conditions, L-Selectride® can selectively perform a 1,4-conjugate addition of

hydride to α,β-unsaturated ketones (enones), yielding the corresponding saturated ketone or

alcohol.[1][7] This selectivity is attributed to the steric hindrance at the carbonyl carbon, which

favors attack at the β-position.[1]
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Experimental Protocols
The following are generalized experimental protocols for common applications of Lithium Tri-
sec-butylborohydride. Researchers should always consult the primary literature for substrate-

specific conditions and safety precautions.

General Procedure for Diastereoselective Reduction of a
Cyclic Ketone

Reaction Setup: A dry, round-bottomed flask equipped with a magnetic stir bar is charged

with the cyclic ketone (1.0 mmol) and dissolved in anhydrous tetrahydrofuran (THF, 5 mL)

under an inert atmosphere (argon or nitrogen).

Cooling: The reaction mixture is cooled to -78 °C using a dry ice/acetone bath.

Addition of L-Selectride®: A 1.0 M solution of L-Selectride® in THF (1.2 mL, 1.2 mmol) is

added dropwise to the stirred solution over 10 minutes.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

until the starting material is consumed (typically 1-3 hours).

Quenching: The reaction is quenched by the slow, dropwise addition of water (2 mL) at -78

°C, followed by the addition of 3 M aqueous sodium hydroxide (2 mL) and 30% hydrogen

peroxide (1 mL).

Workup: The mixture is allowed to warm to room temperature and stirred for 1 hour. The

aqueous layer is extracted with diethyl ether (3 x 15 mL). The combined organic layers are

washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure.

Purification: The crude product is purified by flash column chromatography on silica gel to

afford the desired alcohol.

General Workflow for L-Selectride® Reactions
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General Experimental Workflow for L-Selectride® Reductions
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Safety, Handling, and Storage
Lithium Tri-sec-butylborohydride is a highly reactive and hazardous substance that requires

specialized handling procedures.

Hazards: It is extremely flammable, pyrophoric (may ignite spontaneously in air), and reacts

violently with water, releasing flammable gases.[1][8] It can cause severe skin burns and eye

damage.[1][9]

Handling: All manipulations should be performed in a well-ventilated fume hood under an

inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[8][10] Appropriate

personal protective equipment (PPE), including a flame-resistant lab coat, safety glasses,

and chemical-resistant gloves, must be worn.[10]

Storage: L-Selectride® solutions should be stored in a cool, dry, well-ventilated area away

from heat, sparks, and open flames.[8][9] Containers should be kept tightly closed under an

inert atmosphere and protected from moisture.[8] Due to the potential for peroxide formation

in the THF solvent, containers should be dated upon opening and periodically tested for

peroxides, especially if stored for an extended period.[8][9]

Quenching and Disposal: Unused or residual L-Selectride® must be quenched carefully. A

common procedure involves the slow addition of a less reactive alcohol, such as

isopropanol, at low temperature, followed by a more reactive alcohol like methanol, and

finally water. The resulting waste should be disposed of as hazardous waste in accordance

with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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